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Compound Name:

methylpropanamide hydrochloride
CAS No.: 1201633-58-0

Cat. No.: B1521917
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-(3-aminophenyl)-N-
methylpropanamide hydrochloride, a compound of interest in medicinal chemistry and drug
discovery. The document details its chemical structure, physicochemical properties, a proposed
synthetic route with detailed protocols, and analytical characterization methods. It is intended to
serve as a valuable resource for researchers engaged in the synthesis, analysis, and potential
application of this and related molecules. The aminophenyl scaffold is a common feature in
many biologically active compounds, making this a relevant molecule for further investigation.
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Compound Identity and Physicochemical Properties

3-(3-aminophenyl)-N-methylpropanamide hydrochloride is the hydrochloride salt of the
parent compound, 3-(3-aminophenyl)-N-methylpropanamide. The addition of hydrochloric acid
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protonates the primary amino group, enhancing the compound's solubility in aqueous media, a

common strategy in pharmaceutical development to improve bioavailability.[5][6]

Table 1: Compound Identification and Properties

Parameter Value Source
3-(3-aminophenyl)-N-

IUPAC Name methylpropanamide;hydrochlor
ide

Molecular Formula C10H15CIN20

Molecular Weight 214.70 g/mol

CAS Number 1201633-58-0

Parent Compound CAS

1018542-66-9

Canonical SMILES

CNC(=0)CCC1=CC(=CC=C1)
N.CI

Physical State

Predicted to be a solid at room

temperature.

Solubility

Expected to be soluble in
water and polar organic [5]1[6]

solvents.

Proposed Synthetic Pathway and Experimental

Protocols

A logical and efficient synthetic route to 3-(3-aminophenyl)-N-methylpropanamide

hydrochloride involves a two-step process starting from 3-(3-nitrophenyl)propanoic acid. This

common precursor is commercially available.[7] The synthesis involves the reduction of the

nitro group to a primary amine, followed by the coupling of the resulting amino acid with

methylamine to form the desired amide.

Synthetic Workflow Diagram
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Caption: Proposed two-step synthesis of 3-(3-aminophenyl)-N-methylpropanamide

hydrochloride.

Step 1: Reduction of 3-(3-nitrophenyl)propanoic acid

The reduction of the aromatic nitro group to a primary amine is a fundamental transformation in

organic synthesis. Catalytic hydrogenation is a clean and efficient method for this purpose.

Protocol:

Reaction Setup: In a hydrogenation vessel, dissolve 3-(3-nitrophenyl)propanoic acid (1.0 eq.)
in a suitable solvent such as methanol or ethanol.

Catalyst Addition: Add a catalytic amount of 10% palladium on carbon (Pd/C) (approximately
1-5 mol%).

Hydrogenation: Purge the vessel with hydrogen gas and maintain a positive pressure
(typically 1-4 atm). Stir the reaction mixture vigorously at room temperature.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

Work-up: Upon completion, carefully filter the reaction mixture through a pad of celite to
remove the Pd/C catalyst.

Isolation: Concentrate the filtrate under reduced pressure to yield crude 3-(3-
aminophenyl)propanoic acid, which can often be used in the next step without further
purification.

Step 2: Amide Coupling
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The formation of the amide bond between 3-(3-aminophenyl)propanoic acid and methylamine
is a critical step. The use of coupling reagents such as 1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC) in combination with an additive like 1-
Hydroxybenzotriazole (HOBU) is a standard and effective method to facilitate this reaction,
minimizing side products.[8][9]

Protocol:

o Reaction Setup: Dissolve 3-(3-aminophenyl)propanoic acid (1.0 eq.) and HOBt (1.1 eq.) in
an anhydrous polar aprotic solvent like N,N-Dimethylformamide (DMF).

» Activation: Add EDC hydrochloride (1.2 eq.) to the solution and stir at room temperature for
30 minutes to activate the carboxylic acid.

e Amine Addition: Add a solution of methylamine (2.0 M in THF or as a hydrochloride salt with
a base like triethylamine) (1.5 eq.) to the reaction mixture.

o Reaction: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

o Work-up: Once the reaction is complete, pour the mixture into water and extract the product
with a suitable organic solvent such as ethyl acetate.

 Purification: Wash the combined organic layers with saturated sodium bicarbonate solution
and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure. The crude product can be purified by column chromatography on silica

gel.

Step 3: Hydrochloride Salt Formation

The final step involves the formation of the hydrochloride salt to improve the compound's
handling and solubility properties.[5][6]

Protocol:

» Dissolution: Dissolve the purified 3-(3-aminophenyl)-N-methylpropanamide in a minimal
amount of a suitable organic solvent like diethyl ether or ethyl acetate.
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« Acidification: Slowly add a solution of hydrochloric acid in the same solvent (e.g., 2 M HCl in
diethyl ether) dropwise with stirring.

» Precipitation: The hydrochloride salt will precipitate out of the solution.

« Isolation: Collect the solid by filtration, wash with a small amount of the cold solvent, and dry
under vacuum to obtain the final product.

Analytical Characterization

Thorough analytical characterization is essential to confirm the identity and purity of the
synthesized 3-(3-aminophenyl)-N-methylpropanamide hydrochloride.

Analytical Workflow Diagram
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Caption: A typical analytical workflow for the characterization of the target compound.

Predicted Spectroscopic Data

Table 2: Predicted Analytical Data

Technique Expected Observations

Aromatic protons (m, ~6.5-7.2 ppm), CHz

adjacent to phenyl (t, ~2.8 ppm), CHz adjacent
14 NMR J phenyl ( ppm) J

to carbonyl (t, ~2.4 ppm), N-methyl protons (s,

~2.7 ppm), NH protons (broad s, variable).

Carbonyl carbon (~172 ppm), aromatic carbons
13C NMR (~115-148 ppm), CHz carbons (~30-40 ppm), N-
methyl carbon (~26 ppm).[10]

Expected [M+H]™* ion for the free base

Mass Spectrometry (ESI+) (C1oH14N20) at m/z 179.11
10M114IN2 . .

N-H stretch (amine and amide, ~3200-3400
cm~1), C=0 stretch (amide I, ~1640 cm~1), N-H
bend (amide Il, ~1550 cm~1), C-N stretch
(~1250 cm~1).

Infrared (IR) Spectroscopy

Potential Applications and Significance

While specific biological activities for 3-(3-aminophenyl)-N-methylpropanamide
hydrochloride are not extensively documented in publicly available literature, its structural
motifs suggest potential applications in drug discovery. The aminophenyl group is a key
pharmacophore in a wide range of therapeutic agents, including kinase inhibitors and other
targeted therapies.[1][2][3][4] The N-methylpropanamide moiety can influence the compound's
pharmacokinetic properties, such as membrane permeability and metabolic stability. Further
research is warranted to explore the biological profile of this compound.

Safety and Handling

Caution: The synthesis of 3-(3-aminophenyl)-N-methylpropanamide hydrochloride involves
the use of potentially hazardous chemicals. All procedures should be carried out in a well-

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://docbrown.info/page06/spectra2/methylamine-nmr13c.htm
https://www.benchchem.com/product/b1521917/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-3-aminophenyl-n-methylpropanamide-hydrochloride
https://www.benchchem.com/product/b1521917/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-3-aminophenyl-n-methylpropanamide-hydrochloride
https://www.pharmacy180.com/article/p-amino-phenol-derivatives-2302/
https://www.researchgate.net/publication/230218142_Aminophenols
https://www.hopemaxchem.com/blog/what-are-the-uses-of-the-derivatives-of-3-aminophenol-435471.html
https://www.brainkart.com/article/p-Aminophenol-Derivatives_28172/
https://www.benchchem.com/product/b1521917/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-3-aminophenyl-n-methylpropanamide-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521917?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

ventilated fume hood by trained personnel wearing appropriate personal protective equipment
(PPE), including safety glasses, lab coat, and gloves.

e Coupling Reagents (EDC, HBTU, etc.): These can be sensitizers and irritants. Avoid
inhalation of dust and contact with skin and eyes.[11][12]

e Solvents (DMF, etc.): Many organic solvents are flammable and have associated health
risks. Refer to the Safety Data Sheet (SDS) for each solvent before use.

» Hydrogenation: Hydrogen gas is highly flammable. Ensure the hydrogenation apparatus is
properly set up and leak-tested.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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